Cas no 327056-74-6 (3-Cyano-5-fluorobenzoic acid)

• Product Name: 3-Cyano-5-fluorobenzoic acid
• CAS No: 327056-74-6
• MF: C₈H₄FNO₂
• MW: 165.121265411377
• MDL: MFCD05663717
• CID: 67678
• PubChem ID: 2757963
• Update Time: 2025-04-18

3-Cyano-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-fluorobenzoic acid
• 3-Cyano-5-fluoro-benzoic acid
• 3-Carboxy-5-fluorobenzonitrile
• 3-cyano-5-fluoranyl-benzoic acid
• 3-fluoro-5-cyanobenzoic acid
• FS-1349
• SY030888
• A821380
• DTXSID80374094
• FT-0677164
• AB21903
• CK1079
• BENZOIC ACID, 3-CYANO-5-FLUORO-
• HADZSOZVTCEMNP-UHFFFAOYSA-N
• CS-W019282
• 3-Cyano-5-fluorobenzoicacid
• 3-Cyano-5-fluorobenzoic acid, AldrichCPR
• MFCD05663717
• SCHEMBL505097
• AKOS006223166
• 327056-74-6
• DTXCID60325125

• MDL： MFCD05663717
• Inchi： 1S/C8H4FNO2/c9-7-2-5(4-10)1-6(3-7)8(11)12/h1-3H,(H,11,12)
• InChI Key： HADZSOZVTCEMNP-UHFFFAOYSA-N
• SMILES： FC1C=C(C#N)C=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 165.02300
• Monoisotopic Mass: 165.02260653g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 61.1Ų

Experimental Properties

• Melting Point: 172-173°C
• PSA: 61.09000
• LogP: 1.39558
• Sensitiveness: Air Sensitive

3-Cyano-5-fluorobenzoic acid Security Information

• Hazardous Material transportation number：2811
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT, TOXIC
• PackingGroup：Ⅲ

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives